Cas no 898766-02-4 (1-(2,4-difluorophenyl)-2,2-dimethyl-butan-1-one)

• Product Name: 1-(2,4-difluorophenyl)-2,2-dimethyl-butan-1-one
• CAS No: 898766-02-4
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• CID: 1947193
• PubChem ID: 24724060
• Update Time: 2025-11-07

1-(2,4-difluorophenyl)-2,2-dimethyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',4'-DIFLUORO-2,2-DIMETHYLBUTYROPHENONE
• 1-(2,4-difluorophenyl)-2,2-dimethyl-butan-1-one
• LogP
• 1-(2,4-difluorophenyl)-2,2-dimethylbutan-1-one
• DTXSID50642459
• AKOS011974196
• 1-(2,4-Difluorophenyl)-2,2-dimethyl-1-butanone
• 898766-02-4
• MFCD03841159

• MDL： MFCD03841159
• Inchi： 1S/C12H14F2O/c1-4-12(2,3)11(15)9-6-5-8(13)7-10(9)14/h5-7H,4H2,1-3H3
• InChI Key： DTQYYVCQDVBTLI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(C)(C)CC)=O)F

Computed Properties

• Exact Mass: 212.10100
• Monoisotopic Mass: 212.10127139Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.58370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-difluorophenyl)-2,2-dimethyl-butan-1-one

1-(2,4-Difluorophenyl)-2,2-Dimethyl-Butan-1-One: A Comprehensive Overview

1-(2,4-Difluorophenyl)-2,2-Dimethyl-Butan-1-One, commonly referred to by its CAS number 898766-02-4, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a ketone functional group. The presence of the fluorine atoms at the 2 and 4 positions of the phenyl ring imparts distinct electronic and steric properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 1-(2,4-Difluorophenyl)-2,2-Dimethyl-Butan-1-One involves a multi-step process that typically begins with the preparation of the difluorophenyl precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for constructing the aryl ketone moiety. These innovations highlight the compound's relevance in modern chemical synthesis.

In terms of physical properties, 1-(2,4-Difluorophenyl)-2,2-Dimethyl-Butan-1-One exhibits a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory and industrial processes. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings indicating its resistance to degradation under mild to moderate reaction conditions.

The chemical reactivity of CAS 898766-02-4 is influenced by the electron-withdrawing effects of the fluorine atoms on the phenyl ring. This property enhances the electrophilic character of the carbonyl group, making it an excellent substrate for nucleophilic additions and condensation reactions. Recent studies have demonstrated its utility in forming bioactive compounds through enolate chemistry. For example, researchers have successfully employed this compound as a starting material for synthesizing potential anti-inflammatory agents.

One of the most promising applications of 1-(2,4-Difluorophenyl)-2,2-Dimethyl-Butan-1-One lies in its role as an intermediate in pharmaceutical chemistry. Its ability to undergo various transformations has made it a valuable building block for constructing complex molecular architectures. For instance, it has been used in the synthesis of β-lactam antibiotics and other bioactive molecules. The compound's contribution to drug discovery underscores its importance in advancing medical research.

In addition to its pharmaceutical applications, CAS 898766-02-4 finds utility in agrochemicals and materials science. Its unique electronic properties make it an ideal candidate for developing new pesticides and herbicides with enhanced efficacy and reduced environmental impact. Recent breakthroughs in green chemistry have further expanded its potential uses by focusing on sustainable synthesis pathways.

The environmental impact of 1-(2,4-Difluorophenyl)-2,2-Dimethyl-Butan-1-One has also been a topic of interest among researchers. Studies indicate that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. These findings are crucial for assessing its safety profile and ensuring responsible handling in industrial settings.

In conclusion, CAS 898766-02-4, or 1-(2,4-Difluorophenyl)-2,2-Dimethyl-Butan-1-One, stands as a testament to the ingenuity of modern chemical synthesis. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an even greater role in shaping future advancements in science and technology.